(3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine

• IUPAC Name: N-[(3-fluorophenyl)methyl]-N-methyl-1-[1-(2-methylphenyl)tetrazol-5-yl]-1-phenylmethanamine
• InChI: InChI=1S/C23H22FN5/c1-17-9-6-7-14-21(17)29-23(25-26-27-29)22(19-11-4-3-5-12-19)28(2)16-18-10-8-13-20(24)15-18/h3-15,22H,16H2,1-2H3
• InChI Key: BKLFVSWYSPNOMY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=NN=N2)C(C3=CC=CC=C3)N(C)CC4=CC(=CC=C4)F
• Molecular Formula: C23H22FN5
• Molecular Weight: 387.5 g/mol

Description

(3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine, also known as Compound A, is a chemical compound that has been of interest in the field of medicinal chemistry due to its potential therapeutic properties.

Mechanism of Action

The mechanism of action of (3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine A is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cellular processes. For example, it has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory molecules in the body.
Biochemical and Physiological Effects:
This compound A has been shown to have various biochemical and physiological effects in scientific research studies. For example, it has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, it has been shown to reduce inflammation by inhibiting the production of inflammatory molecules such as prostaglandins.

Advantages and Limitations for Lab Experiments

One advantage of using (3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine A in lab experiments is its high yield synthesis method. Additionally, it has been shown to have potent therapeutic properties and may be useful in the development of new drugs. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for the investigation of (3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine A. For example, further studies could be conducted to better understand its mechanism of action and optimize its therapeutic potential. Additionally, it could be studied for its potential use in treating other diseases such as neurodegenerative diseases or cardiovascular diseases. Furthermore, its potential use in combination with other drugs could also be investigated.

Synthesis Methods

The synthesis of (3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine A involves a multi-step process that includes the reaction of 3-fluorobenzyl chloride with 1-(2-methylphenyl)-1H-tetrazole-5-carboxylic acid, followed by the reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained by reacting the intermediate with phenylmethylamine. The synthesis of this compound A has been reported in the literature and has been shown to have a high yield.

Scientific Research Applications

(3-fluorobenzyl)methyl[[1-(2-methylphenyl)-1H-tetrazol-5-yl](phenyl)methyl]amine A has been investigated for its potential therapeutic properties in various scientific research studies. For example, it has been studied for its potential use as an anti-cancer agent due to its ability to inhibit the growth of cancer cells. Additionally, this compound A has been shown to have anti-inflammatory properties and has been studied for its potential use in treating inflammatory diseases such as rheumatoid arthritis.